Cas no 1333515-87-9 (N-[cyano(2,4-dimethoxyphenyl)methyl]-1H-pyrrole-2-carboxamide)

• Product Name: N-[cyano(2,4-dimethoxyphenyl)methyl]-1H-pyrrole-2-carboxamide
• CAS No: 1333515-87-9
• MF: C₁₅H₁₅N₃O₃
• MW: 285.297903299332
• CID: 5969503
• PubChem ID: 53621429
• Update Time: 2025-10-31

N-[cyano(2,4-dimethoxyphenyl)methyl]-1H-pyrrole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-26686344
• 1333515-87-9
• Z1129540150
• N-[cyano-(2,4-dimethoxyphenyl)methyl]-1H-pyrrole-2-carboxamide
• N-[cyano(2,4-dimethoxyphenyl)methyl]-1H-pyrrole-2-carboxamide
• AKOS033068311

• Inchi： 1S/C15H15N3O3/c1-20-10-5-6-11(14(8-10)21-2)13(9-16)18-15(19)12-4-3-7-17-12/h3-8,13,17H,1-2H3,(H,18,19)
• InChI Key： FWBJUCDOOPKANL-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1C(C#N)NC(C1=CC=CN1)=O)OC

Computed Properties

• Exact Mass: 285.11134135g/mol
• Monoisotopic Mass: 285.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 87.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on N-[cyano(2,4-dimethoxyphenyl)methyl]-1H-pyrrole-2-carboxamide

Introduction to N-[cyano(2,4-dimethoxyphenyl)methyl]-1H-pyrrole-2-carboxamide (CAS No. 1333515-87-9)

N-[cyano(2,4-dimethoxyphenyl)methyl-1H-pyrrole-2-carboxamide] is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its Chemical Abstracts Service (CAS) number 1333515-87-9, represents a fascinating molecular architecture that combines a pyrrole core with an electron-withdrawing cyano group and an aromatic dimethoxyphenyl substituent. The unique combination of these structural elements imparts distinct chemical and biological properties, making it a valuable intermediate in the development of novel therapeutic agents.

The pyrrole moiety is a heterocyclic aromatic compound that serves as a fundamental scaffold in medicinal chemistry due to its presence in numerous bioactive natural products and pharmaceuticals. Pyrroles are known for their ability to interact with biological targets such as enzymes and receptors, often through hydrogen bonding and hydrophobic interactions. In the case of N-[cyano(2,4-dimethoxyphenyl)methyl]-1H-pyrrole-2-carboxamide, the pyrrole ring is further functionalized with a cyano group at the 2-position and an alkyloxycarbonyl group at the 1-position, which enhances its reactivity and potential utility in synthetic transformations.

The cyano group is an important functional moiety that introduces a strong electron-withdrawing effect into the molecule. This can influence the electronic properties of the adjacent aromatic ring, making it more susceptible to electrophilic substitution reactions. Additionally, the cyano group can serve as a handle for further chemical modifications, such as reduction to an amine or conversion to a carboxylic acid via hydrolysis. These properties make N-[cyano(2,4-dimethoxyphenyl)methyl]-1H-pyrrole-2-carboxamide a versatile building block for constructing more complex molecules.

The dimethoxyphenyl substituent at the 2-position of the pyrrole ring adds another layer of complexity to the molecule. The methoxy groups are electron-donating groups that can activate the aromatic ring towards nucleophilic substitution reactions. This feature is particularly useful in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely employed in drug discovery to construct biaryl structures. The presence of two methoxy groups also enhances the solubility of the compound in polar organic solvents, facilitating its use in solution-phase synthetic protocols.

In recent years, there has been growing interest in developing novel therapeutic agents based on heterocyclic scaffolds like pyrroles. These compounds have shown promise in various therapeutic areas, including oncology, inflammation, and neurodegenerative diseases. The structural features of N-[cyano(2,4-dimethoxyphenyl)methyl]-1H-pyrrole-2-carboxamide make it an attractive candidate for further exploration in drug discovery programs. Specifically, the combination of a cyano group and dimethoxyphenyl substituent suggests potential interactions with biological targets that could lead to novel pharmacological effects.

One area where this compound has shown particular promise is in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently implicated in various diseases, including cancer. By designing molecules that specifically target kinases, researchers can modulate these pathways and potentially treat disease states. The pyrrole core of N-[cyano(2,4-dimethoxyphenyl)methyl]-1H-pyrrole-2-carboxamide provides a suitable scaffold for developing kinase inhibitors due to its ability to interact with the ATP-binding site of these enzymes.

Recent studies have demonstrated that pyrrole derivatives can exhibit potent inhibitory activity against various kinases. For example, modifications of the pyrrole ring with electron-withdrawing groups like cyano have been shown to enhance binding affinity to kinase active sites. Additionally, the presence of aromatic substituents such as dimethoxyphenyl can improve solubility and metabolic stability, which are critical factors for drug candidates. These findings suggest that N-[cyano(2,4-dimethoxyphenyl)methyl]-1H-pyrrole-2-carboxamide could be a valuable starting point for developing novel kinase inhibitors.

Another potential application of this compound is in the field of immunomodulation. Immune cells express various kinases that regulate immune responses, and targeting these kinases has emerged as a strategy for treating autoimmune diseases and infections. The structural features of N-[cyano(2,4-dimethoxyphenyl)methyl]-1H-pyrrole-2-carboxamide make it a promising candidate for modulating immune cell function by inhibiting relevant kinases.

In conclusion, N-[cyano(2,4-dimethoxyphenyl)methyl-1H-pyrrole-2-carboxamide] (CAS No. 1333515-87-9) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features combine a pyrrole core with functional groups that enhance reactivity and biological activity. The compound's potential applications in kinase inhibition and immunomodulation highlight its importance as a building block for novel therapeutic agents. As research continues to uncover new biological targets and synthetic strategies, N-[cyano(2,4-dimethoxyphenyl)methyl]-1H-pyrrole-2-carboxamide is likely to play an increasingly important role in medicinal chemistry.